N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C25H19FN2O5S/c26-17-8-11-19(12-9-17)34(31,32)28-13-3-4-16-7-10-18(14-21(16)28)27-25(30)24-15-22(29)20-5-1-2-6-23(20)33-24/h1-2,5-12,14-15H,3-4,13H2,(H,27,30)
• InChI Key: NEEMJYHMPWOFNC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)NC(=O)C3=CC(=O)C4=CC=CC=C4O3)N(C1)S(=O)(=O)C5=CC=C(C=C5)F
• Molecular Formula: C25H19FN2O5S
• Molecular Weight: 478.5 g/mol
• CAS No.: 1208974-53-1

Description

The compound is a complex organic molecule that likely contains a fluorobenzenesulfonyl group. This group is often used in the synthesis of various pharmaceuticals and other organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent atoms and the bonds between them. It likely has a complex three-dimensional structure due to the presence of the tetrahydroquinoline and chromene rings.

Chemical Reactions Analysis

The compound’s reactivity would depend on various factors, including its molecular structure and the presence of functional groups. The fluorobenzenesulfonyl group, for example, is known to participate in various organic reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, compounds with a fluorobenzenesulfonyl group are often solid at room temperature.

Mechanism of Action

Without specific information, it’s difficult to predict the mechanism of action of this compound. If it’s a pharmaceutical, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

Compounds with a fluorobenzenesulfonyl group can be hazardous. They may cause skin and eye irritation, and they can be harmful if swallowed or inhaled.

Future Directions

The future research and applications of this compound would depend on its properties and potential uses. It could be explored further in the context of pharmaceutical development or other areas of organic chemistry.